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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

fundamental properties of cobalt-thulium (Co-Tm) intermetallic compounds. The information

presented herein is curated from peer-reviewed scientific literature and is intended to serve as

a foundational resource for researchers and professionals engaged in materials science and

related fields. This document details the Co-Tm binary phase diagram, crystallographic

structures, magnetic characteristics, and thermodynamic properties of the identified

intermetallic phases. Furthermore, it outlines the primary experimental methodologies

employed in the synthesis and characterization of these materials.

The Cobalt-Thulium Binary Phase Diagram
The Co-Tm binary phase diagram, crucial for understanding the formation and stability of its

intermetallic compounds, has been experimentally established. A significant contribution to this

field is the work that determined the phase equilibria across the entire composition range,

leading to the first complete phase diagram for this system.[1] The diagram reveals the

existence of several stable intermetallic compounds, each with a distinct composition and

formation temperature.

A key discovery within the Co-Tm system was the identification of a new binary compound,

Tm12Co7.[1] In addition to this novel phase, the system is characterized by the presence of

several other intermetallic compounds, namely Tm3Co, TmCo2, TmCo3, Tm2Co7, TmCo5,

and Tm2Co17. The phase diagram indicates that these compounds form through a series of
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peritectic and eutectic reactions. For instance, the isostructural phases of the Tm-Co and Tm-

Fe systems can form continuous solid solutions, such as Tm2(Co,Fe)17, Tm(Co,Fe)3, and

Tm(Co,Fe)2.[1]

Synthesis of Cobalt-Thulium Intermetallic
Compounds
The synthesis of Co-Tm intermetallic compounds typically employs high-temperature

metallurgical techniques to ensure the formation of homogeneous, single-phase materials. The

most common methods reported in the literature are arc melting and powder metallurgy.

Experimental Protocol: Arc Melting
Arc melting is a widely used technique for preparing rare earth-transition metal intermetallic

compounds due to its ability to achieve the high temperatures required to melt the constituent

elements and ensure complete alloying.

Methodology:

Starting Materials: High-purity elemental cobalt (Co) and thulium (Tm) are weighed in

stoichiometric ratios corresponding to the target intermetallic compound.

Melting Procedure: The weighed elements are placed in a water-cooled copper crucible

within a vacuum or inert gas (typically argon) arc melting furnace. The chamber is evacuated

to a high vacuum and then backfilled with purified argon to prevent oxidation. An electric arc

is struck between a non-consumable tungsten electrode and the raw materials, causing them

to melt. To ensure homogeneity, the resulting alloy button is typically flipped and re-melted

several times.[2]

Homogenization Annealing: The as-cast alloy often requires a subsequent heat treatment to

eliminate dendritic structures and achieve a single-phase, equilibrium microstructure. The

alloy is wrapped in a refractory metal foil (e.g., tantalum), sealed in an evacuated quartz

tube, and annealed at a specific temperature for an extended period (days to weeks),

followed by quenching in water. The annealing temperature is chosen based on the phase

diagram to be below the solidus line of the desired phase.
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Experimental Protocol: Powder Metallurgy
Powder metallurgy offers an alternative route for the synthesis of Co-Tm compounds,

particularly for producing materials with fine-grained microstructures.

Methodology:

Powder Preparation: Elemental Co and Tm powders of desired particle size are used as

starting materials.

Mixing and Milling: The powders are mixed in the desired stoichiometric ratio. Mechanical

alloying in a high-energy ball mill can be employed to promote solid-state diffusion and the

formation of the intermetallic phase directly in the powder form.[3]

Compaction: The mixed or mechanically alloyed powder is uniaxially or isostatically pressed

into a green compact of the desired shape.

Sintering: The green compact is sintered at a high temperature in a vacuum or inert

atmosphere. The sintering temperature and time are critical parameters that are optimized to

achieve high density and the desired phase composition.[4] Spark plasma sintering (SPS) is

a modern technique that can be used for rapid consolidation of the powders at lower

temperatures and shorter times compared to conventional sintering.[3]

Crystallographic and Magnetic Properties of Co-Tm
Intermetallic Compounds
The intermetallic compounds in the Co-Tm system exhibit a range of crystal structures and

magnetic behaviors. The magnetic properties are largely governed by the interplay between the

localized 4f electrons of thulium and the itinerant 3d electrons of cobalt. A general feature of

rare earth-cobalt intermetallics is the antiparallel coupling of the rare earth and cobalt magnetic

sublattices.

Below is a summary of the known crystallographic and magnetic data for the primary Co-Tm

intermetallic compounds.
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Compound
Crystal
System

Space
Group

Lattice
Parameters
(Å)

Magnetic
Ordering
Temperatur
e (K)

Magnetic
Properties

Tm2Co17 Hexagonal P63/mmc
a = 8.28, c =

8.12

Anisotropy

field (HA) of

2.3 T.[5]

TmCo5 Hexagonal P6/mmm

Tm2Co7

TmCo3

TmCo2 Cubic Fd-3m Tc ~ 3.6 K

Exhibits a

rhombohedral

distortion

from the

cubic

structure

upon

magnetic

ordering.[3]

Tm12Co7

Newly

discovered

binary

compound.[1]

Tm3Co

Note: The table is populated with available data. Blank cells indicate that specific data was not

found in the surveyed literature.

Thermodynamic Properties
The thermodynamic stability of intermetallic compounds is a critical factor in their formation and

application. The enthalpy of formation is a key thermodynamic parameter that quantifies the

energy released or absorbed upon the formation of a compound from its constituent elements.
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Experimental determination of these values is often carried out using high-temperature

calorimetry.[5][6] While a comprehensive experimental dataset for the enthalpy of formation of

all Co-Tm compounds is not readily available, computational methods based on first-principles

calculations are increasingly used to predict these values.[7]

Visualizations
Logical Workflow for Intermetallic Compound Discovery
The following diagram illustrates the logical workflow typically followed in the discovery and

characterization of new intermetallic compounds.
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Logical workflow for the discovery and characterization of intermetallic compounds.

Experimental Workflow for Arc Melting Synthesis
The following diagram outlines the key steps in the synthesis of Co-Tm intermetallic

compounds using the arc melting technique.
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Experimental workflow for the arc melting synthesis of Co-Tm intermetallics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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